1-(2-Ethylbutyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• IUPAC Name: 1-(2-ethylbutyl)-2-oxopyridine-3-carboxylic acid
• InChI: InChI=1S/C12H17NO3/c1-3-9(4-2)8-13-7-5-6-10(11(13)14)12(15)16/h5-7,9H,3-4,8H2,1-2H3,(H,15,16)
• InChI Key: DBERWQCAOLJJPM-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)CN1C=CC=C(C1=O)C(=O)O
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol

Description

Compounds like “1-(2-Ethylbutyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid” belong to a class of organic compounds known as esters. Esters are derived from carboxylic acids and alcohols. They are characterized by a carbonyl group adjacent to an ether group.

Synthesis Analysis

Esters can be synthesized through a process known as esterification. This reaction involves the condensation of a carboxylic acid and an alcohol, often in the presence of a strong acid catalyst.

Chemical Reactions Analysis

Esters can undergo a variety of reactions. One common reaction is hydrolysis, where the ester is broken down into its constituent alcohol and carboxylic acid in the presence of water and a catalyst.

Physical And Chemical Properties Analysis

Esters generally have pleasant smells and are often responsible for the odors of fruits. They are less polar than carboxylic acids and alcohols, so they have lower boiling points and are often volatile.

Scientific Research Applications

Synthesis and Structural Analysis

• Compounds with similar structures have been synthesized and characterized, indicating the interest in this chemical family for its unique structural properties. For example, a novel compound of 2-oxo-1,2-dihydropyridine-1-acetic acid was synthesized and characterized by spectroscopic methods and X-ray crystallography, revealing a ketonic configuration without a betaine in the solid state, and forming one-dimensional folded chain structures via intermolecular hydrogen bonds (Zhao Jing-gui, 2005).

Chemical Transformations and Reactions

• Research on dihydropyridine derivatives has explored various chemical transformations. For instance, ethyl 4-oxo-1,4-dihydropyridine-3-carboxylate underwent hydrolysis and esterification, leading to the determination of its crystal structure through single-crystal X-ray diffraction (Junlin Gao & S. Long, 2021). Another study involved the recyclization of ethyl 1-alkyl-5-benzoyl-6-methylsulfanyl-2-oxo-1,2-dihydropyridine-3-carboxylates with nitrogen-containing 1,4- and 1,5-binucleophiles, leading to the formation of various fused compounds (V. Britsun et al., 2009).

Catalytic and Coordination Properties

• The chemistry of dihydropyridine derivatives extends to their catalytic and coordination properties. Two new 2D coordination polymers were synthesized, and their structural features were unveiled through single-crystal X-ray diffraction analysis. These compounds were also applied as heterogeneous catalysts for tandem reactions under environmentally friendly conditions, showing promising catalytic activity (Anup Paul et al., 2021).

Safety And Hazards

The safety and hazards of a compound depend on its specific structure and properties. In general, handling chemicals requires appropriate safety measures, including the use of personal protective equipment and proper storage and disposal methods.